Cas no 154726-27-9 (Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI))

• Product Name: Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI)
• CAS No: 154726-27-9
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 106687
• PubChem ID: 45084804
• Update Time: 2025-04-18

Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.1]hexane-1-carboxylicacid, 5,5-dimethyl-, (1S)- (9CI)
• (4S)-5,5-dimethylbicyclo[2.1.1]hexane-4-carboxylic acid
• Bicyclo[2.1.1]hexane-1-carboxylic acid, 5,5-dimethyl-, (1S)- (9CI)
• 154726-27-9
• (1S)-5,5-Dimethylbicyclo[2.1.1]hexane-1-carboxylic acid
• DTXSID20665716

• Inchi： 1S/C9H14O2/c1-8(2)6-3-4-9(8,5-6)7(10)11/h6H,3-5H2,1-2H3,(H,10,11)/t6?,9-/m1/s1
• InChI Key： CMISKJNMLQUXEF-IOJJLOCKSA-N
• SMILES： OC([C@@]12CCC(C1)C2(C)C)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 37.3
• LogP: 1.89730